Cas no 144137-77-9 (N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-ethoxybenzamide)
N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-ethoxybenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(9,10-Dioxo-9,10-dihydro-anthracen-1-yl)-4-ethoxy-benzamide
- N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-ethoxybenzamide
- N-(9,10-dioxo-9,10-dihydro-1-anthracenyl)-4-ethoxybenzamide
- 144137-77-9
- EU-0067571
- F0013-0106
- AK-968/12516063
- N-(9,10-dioxoanthracen-1-yl)-4-ethoxybenzamide
- AKOS001578223
- 645-035-8
- STK433225
-
- Inchi: 1S/C23H17NO4/c1-2-28-15-12-10-14(11-13-15)23(27)24-19-9-5-8-18-20(19)22(26)17-7-4-3-6-16(17)21(18)25/h3-13H,2H2,1H3,(H,24,27)
- InChI Key: FMHAKBHQIPGHJJ-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(C2C=CC=C(C=21)NC(C1C=CC(=CC=1)OCC)=O)=O
Computed Properties
- Exact Mass: 371.11575802Da
- Monoisotopic Mass: 371.11575802Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 610
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 72.5Ų
N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-ethoxybenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0013-0106-2μmol |
N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-ethoxybenzamide |
144137-77-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0013-0106-5μmol |
N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-ethoxybenzamide |
144137-77-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0013-0106-10μmol |
N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-ethoxybenzamide |
144137-77-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0013-0106-20μmol |
N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-ethoxybenzamide |
144137-77-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0013-0106-1mg |
N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-ethoxybenzamide |
144137-77-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0013-0106-2mg |
N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-ethoxybenzamide |
144137-77-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0013-0106-3mg |
N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-ethoxybenzamide |
144137-77-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0013-0106-4mg |
N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-ethoxybenzamide |
144137-77-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0013-0106-5mg |
N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-ethoxybenzamide |
144137-77-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0013-0106-10mg |
N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-ethoxybenzamide |
144137-77-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-ethoxybenzamide Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-ethoxybenzamide
Comprehensive Overview of N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-ethoxybenzamide (CAS No. 144137-77-9)
N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-ethoxybenzamide, identified by its CAS No. 144137-77-9, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its anthraquinone core and ethoxybenzamide moiety, exhibits unique physicochemical properties that make it a subject of interest for researchers and industry professionals alike. In this article, we delve into the molecular structure, applications, and recent advancements related to this compound, while addressing common queries and trends in the scientific community.
The molecular structure of N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-ethoxybenzamide features a 9,10-anthraquinone backbone, which is known for its electron-accepting capabilities and photostability. The incorporation of the 4-ethoxybenzamide group enhances its solubility and potential for functionalization, making it a versatile building block for synthetic applications. Researchers have explored its utility in the development of organic semiconductors, dyes, and bioactive molecules, aligning with the growing demand for sustainable and high-performance materials.
One of the most frequently searched topics related to this compound is its role in photodynamic therapy (PDT). The anthraquinone moiety in CAS No. 144137-77-9 is known to interact with light, generating reactive oxygen species (ROS) that can be harnessed for therapeutic purposes. This property has sparked interest in its potential as a photosensitizer for treating certain medical conditions, a topic that resonates with the current focus on non-invasive treatment modalities. Additionally, its application in organic electronics is another hot topic, as the compound's electron-deficient structure makes it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices.
From a synthetic perspective, the compound's anthraquinone derivative nature offers a platform for further chemical modifications. Recent studies have highlighted its use in the synthesis of novel fluorescent probes, which are essential tools in bioimaging and diagnostics. The ethoxybenzamide group, in particular, provides a handle for introducing additional functional groups, enabling the fine-tuning of its optical and electronic properties. This adaptability is crucial for meeting the evolving needs of industries such as healthcare and renewable energy.
Environmental sustainability is another key area where N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-ethoxybenzamide is being explored. With increasing regulatory pressure on traditional chemical processes, researchers are investigating greener synthesis routes for this compound. Topics like green chemistry and catalytic efficiency are frequently associated with its production, reflecting the broader shift toward eco-friendly practices in the chemical industry.
In summary, N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-ethoxybenzamide (CAS No. 144137-77-9) is a multifaceted compound with applications spanning medicine, materials science, and environmental technology. Its unique structural features and adaptable properties position it as a valuable asset in ongoing research and development efforts. By addressing current trends such as photodynamic therapy, organic electronics, and sustainable synthesis, this article aims to provide a comprehensive and engaging resource for professionals and enthusiasts alike.
144137-77-9 (N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-ethoxybenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)